Cas no 2229651-56-1 (3-amino-3-(pent-1-en-1-yl)cyclobutan-1-ol)

• Product Name: 3-amino-3-(pent-1-en-1-yl)cyclobutan-1-ol
• CAS No: 2229651-56-1
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 6197838
• PubChem ID: 165672916
• Update Time: 2025-10-24

3-amino-3-(pent-1-en-1-yl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(pent-1-en-1-yl)cyclobutan-1-ol
• 2229651-56-1
• EN300-1800225

• Inchi： 1S/C9H17NO/c1-2-3-4-5-9(10)6-8(11)7-9/h4-5,8,11H,2-3,6-7,10H2,1H3/b5-4+
• InChI Key： LZILDGGEWVEDAP-SNAWJCMRSA-N
• SMILES： OC1CC(/C=C/CCC)(C1)N

Computed Properties

• Exact Mass: 155.131014166g/mol
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-amino-3-(pent-1-en-1-yl)cyclobutan-1-ol

Exploring the Unique Properties and Applications of 3-amino-3-(pent-1-en-1-yl)cyclobutan-1-ol (CAS No. 2229651-56-1)

In the realm of organic chemistry, 3-amino-3-(pent-1-en-1-yl)cyclobutan-1-ol (CAS No. 2229651-56-1) stands out as a structurally intriguing compound with significant potential in pharmaceutical and material science research. This molecule combines a cyclobutane ring with an amino group and a pentenyl side chain, offering a unique scaffold for drug discovery and synthetic applications. Researchers are increasingly drawn to its versatile reactivity, which enables the creation of novel derivatives for targeted biological activity.

The growing interest in 3-amino-3-(pent-1-en-1-yl)cyclobutan-1-ol aligns with current trends in fragment-based drug design and small molecule therapeutics. As the pharmaceutical industry shifts toward personalized medicine, compounds like this provide valuable building blocks for developing selective enzyme inhibitors and allosteric modulators. Its cyclobutane core offers conformational rigidity that can enhance binding affinity while maintaining metabolic stability - a crucial factor in modern drug development.

From a synthetic chemistry perspective, the presence of both amino and hydroxyl functional groups in 3-amino-3-(pent-1-en-1-yl)cyclobutan-1-ol makes it particularly valuable for multicomponent reactions and click chemistry applications. The pent-1-en-1-yl side chain introduces additional possibilities for cross-coupling reactions and ring-closing metathesis, techniques that are fundamental in constructing complex molecular architectures. These features explain why the compound has become a subject of numerous structure-activity relationship studies.

The thermal and chemical stability of 3-amino-3-(pent-1-en-1-yl)cyclobutan-1-ol (CAS No. 2229651-56-1) makes it suitable for various material science applications. Researchers are exploring its potential as a monomer for specialty polymers with unique mechanical properties. The compound's ability to form hydrogen-bonded networks could lead to developments in self-healing materials and molecular recognition systems, areas that are gaining traction in advanced material design.

Analytical characterization of 3-amino-3-(pent-1-en-1-yl)cyclobutan-1-ol typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's stereochemistry and purity, which are critical for its application in asymmetric synthesis. The growing availability of computational chemistry tools has further enhanced understanding of its molecular dynamics and electronic properties, facilitating more efficient derivatization strategies.

In the context of green chemistry initiatives, synthetic routes to 3-amino-3-(pent-1-en-1-yl)cyclobutan-1-ol are being optimized to reduce environmental impact. Recent publications highlight catalytic methods and atom-economical processes for its production, addressing the pharmaceutical industry's need for sustainable synthesis. These advancements align with global trends toward eco-friendly chemical manufacturing and reduced carbon footprint in research laboratories.

The safety profile and handling considerations for 3-amino-3-(pent-1-en-1-yl)cyclobutan-1-ol follow standard laboratory protocols for amino alcohols. Proper storage conditions and personal protective equipment are recommended when working with this compound, as with all laboratory chemicals. Material safety data sheets provide comprehensive guidance on its physical properties and compatibility information for researchers.

Looking ahead, the scientific community anticipates expanding applications for 3-amino-3-(pent-1-en-1-yl)cyclobutan-1-ol (CAS No. 2229651-56-1) in medicinal chemistry and material engineering. Its unique combination of functional groups and ring strain continues to inspire innovative research across multiple disciplines. As synthetic methodologies advance and biological screening becomes more sophisticated, this compound will likely play an increasingly important role in developing next-generation therapeutic agents and functional materials.